Cas no 146548-14-3 (trans-N-Boc-octahydro-isoquinolin-6-one)

trans-N-Boc-octahydro-isoquinolin-6-one structure
146548-14-3 structure
Product Name:trans-N-Boc-octahydro-isoquinolin-6-one
CAS No:146548-14-3
MF:C14H23NO3
MW:253.337324380875
CID:4601377
Update Time:2023-08-10

trans-N-Boc-octahydro-isoquinolin-6-one Chemical and Physical Properties

Names and Identifiers

    • trans-N-Boc-octahydro-isoquinolin-6-one
    • tert-butyl (4aR,8aR)-6-oxo-1,3,4,4a,5,7,8,8a-octahydroisoquinoline-2-carboxylate
    • tert-Butyl rac-(4aR,8aR)-6-oxooctahydro-2(1H)-isoquinolinecarboxylate
    • (4aR,8aR)-6-Oxooctahydroisoquinoline-2(1H)-carboxylic acid tert-butyl ester
    • Inchi: 1S/C14H23NO3/c1-14(2,3)18-13(17)15-7-6-10-8-12(16)5-4-11(10)9-15/h10-11H,4-9H2,1-3H3/t10-,11+/m1/s1
    • InChI Key: MNWQGQXNDLLERG-MNOVXSKESA-N
    • SMILES: O=C1CC[C@H]2CN(C(=O)OC(C)(C)C)CC[C@@H]2C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 345
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.6
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